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Abstract
Porritoxin, a phytotoxin produced by the fungus Alternaria porri, has been a subject of

chemical and biological interest. Initially assigned a unique benzoxazocine skeleton, its

structure was later revised to an isoindolinone framework based on extensive spectroscopic

analysis and confirmed by total synthesis. This guide provides an in-depth overview of the

revised chemical structure of Porritoxin, including its isolation, structural elucidation, total

synthesis, and biological activity. Detailed experimental protocols and quantitative data are

presented to serve as a comprehensive resource for researchers in natural product chemistry,

phytopathology, and drug discovery.

Introduction
Alternaria porri, the causative agent of black spot disease in commercially important plants like

stone-leek and onion, produces a variety of secondary metabolites, including the phytotoxin

Porritoxin[1]. The initial structural assignment of Porritoxin in 1992 proposed a novel

benzoxazocine skeleton. However, discrepancies in spectroscopic data led to a re-

investigation. In 2002, through detailed 2D NMR analysis, the structure was conclusively

revised to 2-(2'-hydroxyethyl)-4-methoxy-5-methyl-6-(3''-methyl-2''-butenyloxy)-2,3-dihydro-1H-

isoindol-1-one[2][3]. This revision was subsequently confirmed by independent total

syntheses[4][5]. This document outlines the key scientific evidence and methodologies that

established the correct chemical structure of Porritoxin.
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Structural Revision
The journey to the correct structure of Porritoxin is a compelling case study in natural product

characterization. The initial structural hypothesis was challenged by comparative analysis of its

NMR spectra with related isoindolinone-containing metabolites.

From Benzoxazocine to Isoindolinone
The originally proposed structure (1) and the revised, correct structure (2) of Porritoxin are

shown below. The key difference is the core scaffold: an eight-membered benzoxazocine ring

versus a five-membered isoindolinone ring.
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Isolation Workflow

A. porri Culture
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Retrosynthetic Analysis (Parham Cyclization Approach)

Porritoxin

Prenylated Isoindolinone

Alkylation

Isoindolinone Core

Side-chain introduction

N-Benzoyl Oxazolidinone
Precursor

Parham Cyclization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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